Cas no 24112-85-4 (12-Cyclocopacamphanol; 11-Epimer, 12-carboxylic acid)

• Product Name: 12-Cyclocopacamphanol; 11-Epimer, 12-carboxylic acid
• CAS No: 24112-85-4
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 285277
• Update Time: 2024-03-04

12-Cyclocopacamphanol; 11-Epimer, 12-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Metheno-1H-indene-5-aceticacid, octahydro-a,1,7a-trimethyl-(9CI)
• (+)-Octahydro-α,1,7a-trimethyl-1,2,4-metheno-1H-indene-5-acetic acid
• 1,2,4-Methenoindan-7-aceticacid, hexahydro-a,4,8-trimethyl-,(+)- (8CI)
• Epicyclocopacamphenic acid
• Cyclocopacamphenic acid
• Octahydro-alpha,1,7a-trimethyl-1,2,4-metheno-1H-indene-5-acetic acid
• CID 101603242
• 1,2,4-Metheno-1H-indene-5-acetic acid, octahydro-α,1,7a-trimethyl- (9CI)
• 12-Cyclocopacamphanol; 11-Epimer, 12-carboxylic acid

• Inchi： 1S/C15H22O2/c1-7(13(16)17)8-4-5-14(2)9-6-10-12(11(8)9)15(10,14)3/h7-12H,4-6H2,1-3H3,(H,16,17)
• InChI Key： KNVWMYZTGDUOHT-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CCC2(C)C3CC4C(C31)C42C)=O

Computed Properties

• Exact Mass: 234.162
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids